Cas no 1797287-66-1 (2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]oxy-1,3-thiazole)

• Product Name: 2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]oxy-1,3-thiazole
• CAS No: 1797287-66-1
• MF: C₁₄H₁₆N₂O₃S₂
• MW: 324.418440818787
• CID: 5373003
• Update Time: 2025-11-06

2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]oxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]oxy-1,3-thiazole

• Inchi： 1S/C14H16N2O3S2/c17-21(18,9-6-12-4-2-1-3-5-12)16-10-13(11-16)19-14-15-7-8-20-14/h1-5,7-8,13H,6,9-11H2
• InChI Key： YZPUGPBLPOIEHA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CN(S(CCC2=CC=CC=C2)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]oxy-1,3-thiazole

Comprehensive Overview of 2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]oxy-1,3-thiazole (CAS No. 1797287-66-1): Properties, Applications, and Research Insights

The compound 2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]oxy-1,3-thiazole (CAS No. 1797287-66-1) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic compound combines a thiazole ring with an azetidine moiety, linked via a sulfonyl group, making it a promising candidate for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in targeted therapies and small-molecule inhibitors.

In recent years, the demand for sulfonyl-containing compounds like 2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]oxy-1,3-thiazole has surged, driven by their versatility in medicinal chemistry. The compound's CAS No. 1797287-66-1 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. Its molecular scaffold is also being explored for enzyme modulation, particularly in kinase inhibition, a hot topic in oncology and inflammatory disease research.

From a synthetic perspective, the azetidine-thiazole hybrid structure of this compound offers challenges and opportunities for organic chemists. The sulfonyl linker enhances stability and bioavailability, traits highly sought after in drug design. Discussions on platforms like ResearchGate and PubMed often highlight its potential as a lead compound for treating metabolic disorders, aligning with the growing focus on precision medicine.

Environmental and green chemistry considerations are also shaping research around CAS No. 1797287-66-1. Scientists are investigating sustainable synthesis routes to minimize waste and energy consumption, addressing the pharmaceutical industry's carbon footprint. This aligns with global trends toward ESG (Environmental, Social, and Governance) compliance, a frequently searched term in corporate and academic circles.

In summary, 2-[1-(2-phenylethylsulfonyl)azetidin-3-yl]oxy-1,3-thiazole represents a compelling case study at the intersection of chemical innovation and therapeutic potential. Its CAS No. 1797287-66-1 serves as a gateway to deeper explorations in bioorganic chemistry, while its applications resonate with contemporary priorities like drug repurposing and molecular docking studies. As research progresses, this compound may unlock new paradigms in personalized healthcare and material science.